Cas no 2137937-47-2 (4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole)

• Product Name: 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole
• CAS No: 2137937-47-2
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 5602624
• PubChem ID: 165471767
• Update Time: 2025-10-30

4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1116042
• 4-methanesulfonyl-1-[3-(pyrrolidin-2-yl)propyl]-1H-pyrazole
• 2137937-47-2
• 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole

• Inchi： 1S/C11H19N3O2S/c1-17(15,16)11-8-13-14(9-11)7-3-5-10-4-2-6-12-10/h8-10,12H,2-7H2,1H3
• InChI Key： WKMQSFYBOAWXQF-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCC1CCCN1)(=O)=O

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole

Comprehensive Overview of 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole (CAS No. 2137937-47-2)

The compound 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole (CAS No. 2137937-47-2) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its pyrazole core, combined with a methanesulfonyl group and a pyrrolidin-2-ylpropyl side chain, makes it a versatile candidate for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes and receptors, which could lead to breakthroughs in treating various diseases.

One of the key features of 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole is its sulfonyl moiety, which often enhances the compound's binding affinity and metabolic stability. This characteristic is crucial in the design of small-molecule inhibitors, a hot topic in modern medicinal chemistry. The pyrrolidine ring further contributes to its bioactivity, as this heterocycle is commonly found in FDA-approved drugs, highlighting its pharmacological relevance.

In recent years, the search for novel pyrazole derivatives has surged, driven by their diverse biological activities. 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole fits into this trend, with studies exploring its potential as a kinase inhibitor or GPCR modulator. These targets are of immense interest due to their roles in cancer, inflammation, and neurological disorders. The compound's CAS No. 2137937-47-2 is frequently searched in academic and industrial databases, reflecting its growing importance.

Another area of focus is the compound's synthetic accessibility. Researchers are optimizing routes to produce 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole efficiently, leveraging advancements in green chemistry and catalysis. This aligns with the broader push for sustainable drug development, a priority for many pharmaceutical companies. The compound's structure-activity relationship (SAR) is also under investigation, with computational models aiding in the prediction of its interactions with biological targets.

Beyond its pharmaceutical potential, 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole is a subject of interest in chemical biology. Its ability to serve as a probe molecule for studying cellular pathways is being explored, offering insights into disease mechanisms. This application is particularly relevant in the era of precision medicine, where understanding molecular interactions is paramount.

In summary, 4-methanesulfonyl-1-3-(pyrrolidin-2-yl)propyl-1H-pyrazole (CAS No. 2137937-47-2) represents a promising scaffold in drug discovery. Its unique chemical structure, combined with its potential therapeutic applications, makes it a compound worth watching in the coming years. As research progresses, it may unlock new opportunities for treating complex diseases and advancing our understanding of biological systems.